Cas no 1578-57-0 (2-fluorohexanoic acid)

• Product Name: 2-fluorohexanoic acid
• CAS No: 1578-57-0
• MF: C₆H₁₁FO₂
• MW: 134.148745775223
• CID: 141067
• PubChem ID: 98165
• Update Time: 2025-04-19

2-fluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-fluoro-
• 2-fluorohexanoic acid
• (+/-)-2-fluoro-3-phenylpropionic acid
• (RS)-2-fluoro-3-phenylpropionic acid
• (RS)-2-fluorohexanoic acid
• 2-Fluor-3-phenyl-propionsaeure
• 2-Fluorhexanoic acid
• 2-fluoro-3-phenyl-propionic acid
• 2-fluoro-hexanoic acid
• AC1L1U8B
• AC1Q4HMP
• BRN 2362893
• fluorophenylproprionic acid
• WLN: QVYF1R
• EN300-1218300
• SCHEMBL1706462
• F2147-5512
• NSC 84355
• Hexanoic acid, 2-fluoro-
• 2-Fluorohexanoicacid
• 1578-57-0
• NSC-84355
• fluorohexanoic acid
• NSC84355
• CCG-40483
• AKOS006381625

• Inchi： 1S/C6H11FO2/c1-2-3-4-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： CDWPBSAPAJJTHA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CCCC

Computed Properties

• Exact Mass: 134.07433
• Monoisotopic Mass: 134.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.047
• Boiling Point: 209.5°C at 760 mmHg
• Flash Point: 80.5°C
• Refractive Index: 1.407
• PSA: 37.3
• LogP: 1.59930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids